Cas no 42233-11-4 (Docosanoic acid,hexadecyl ester)

• Product Name: Docosanoic acid,hexadecyl ester
• CAS No: 42233-11-4
• Molecular Formula: C₃₈H₇₆O₂
• Molecular Weight: 565.00884
• CID: 333126
• PubChem ID: 162506

Docosanoic acid,hexadecyl ester Properties

Names and Identifiers

• Docosanoic acid,hexadecyl ester
• hexadecayl docosanoate
• hexadecyl docosanoate
• Palmityl Behenate
• behenic acid palmityl ester crystalline
• UEDYHQHDUXDFGA-UHFFFAOYSA-N
• UNII-WFM51TRO3E
• WFM51TRO3E
• hexadecanyl docosanoate
• cetyl behenate
• DTXSID9068376
• Q27292612
• EINECS 255-727-8
• SCHEMBL148982
• 42233-11-4
• NS00019671
• Cetyl stearyl behenate
• CETYL BEHENATE [INCI]
• Docosanoic acid, hexadecyl ester
• LMFA07010056
• WE(16:0/22:0)
• DTXCID2040072
• Behenic acid palmityl ester

• InChIKey： UEDYHQHDUXDFGA-UHFFFAOYSA-N
• Inchi： 1S/C38H76O2/c1-3-5-7-9-11-13-15-17-19-20-21-22-23-24-26-28-30-32-34-36-38(39)40-37-35-33-31-29-27-25-18-16-14-12-10-8-6-4-2/h3-37H2,1-2H3
• SMILES： CCCCCCCCCCCCCCCCCCCCCC(OCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 564.58488
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 36
• Monoisotopic Mass: 564.58453166g/mol
• Heavy Atom Count: 40
• Complexity: 460
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 18.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters